Cas no 79312-41-7 (dimethyl-1,3-thiazole-2-carboxylic acid)

• Product Name: dimethyl-1,3-thiazole-2-carboxylic acid
• CAS No: 79312-41-7
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD11934399
• CID: 554726
• PubChem ID: 21505510
• Update Time: 2025-09-20

dimethyl-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethylthiazole-2-carboxylic acid
• 2-Thiazolecarboxylicacid, 4,5-dimethyl-
• 4,5-dimethyl-1,3-thiazole-2-carboxylic acid
• Dimethyl-1,3-thiazole-2-carboxylic acid
• 2-thiazolecarboxylic acid,4,5-dimethyl
• 4,5-Dimethyl-thiazol-2-carbonsaeure
• 4,5-dimethyl-thiazole-2-carboxylic acid
• 2-Thiazolecarboxylic acid, 4,5-dimethyl-
• ICWKPMXHMDXUNE-UHFFFAOYSA-N
• 9829AE
• 4,5-Dimethylthiazole-2-carboxylicacid
• SY022801
• FT-0743601
• SCHEMBL11833656
• CS-0186918
• s10220
• 4 pound not5-Dimethylthiazole-2-carboxylic Acid
• 79312-41-7
• AMY9060
• AKOS015967778
• 2-thiazolecarboxylic acid,4,5-dimethyl-
• AH-0719
• DTXSID00615198
• 2-Thiazolecarboxylic acid,4,5-dimethyl-
• SB38800
• A864881
• MFCD11934399
• EN300-183134
• 4,5-Dimethyl-2-thiazolecarboxylic acid (ACI)
• DB-082999
• dimethyl-1,3-thiazole-2-carboxylic acid

• MDL： MFCD11934399
• Inchi： 1S/C6H7NO2S/c1-3-4(2)10-5(7-3)6(8)9/h1-2H3,(H,8,9)
• InChI Key： ICWKPMXHMDXUNE-UHFFFAOYSA-N
• SMILES： O=C(C1SC(C)=C(C)N=1)O

Computed Properties

• Exact Mass: 157.02000
• Monoisotopic Mass: 157.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 1.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 333.7±45.0℃ at 760 mmHg
• Flash Point: 155.6±28.7 °C
• PSA: 78.43000
• LogP: 1.45810
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

dimethyl-1,3-thiazole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (66.67%) H315 (33.33%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H312 (66.67%) H315 (33.33%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives